Cas no 78564-23-5 (3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-4-phenyl-2-thioxo-)
78564-23-5 structure
Product Name:3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-4-phenyl-2-thioxo-
CAS No:78564-23-5
MF:C13H10N2S
MW:226.296901226044
CID:1793730
PubChem ID:767669
Update Time:2025-04-21
3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-4-phenyl-2-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-4-phenyl-2-thioxo-
- 6-methyl-4-phenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
- 78564-23-5
- 2-mercapto-6-methyl-4-phenylnicotinonitrile
- 6-Methyl-4-phenyl-2-thioxo-1,2-dihydro-pyridine-3-carbonitrile
- BDBM50984
- SOTKVCNAYQJPMJ-UHFFFAOYSA-N
- SR-01000360359
- SR-01000360359-1
- Oprea1_305396
- STK012509
- SMR000176771
- AKOS022128105
- 6-methyl-4-phenyl-2-thioxo-1H-pyridine-3-carbonitrile
- 6-methyl-4-phenyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
- MLS000568817
- 6-Methyl-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile #
- STL333498
- 6-methyl-4-phenyl-2-sulfanylpyridine-3-carbonitrile
- AKOS000550841
- REGID_for_CID_767669
- 6-Methyl-4-phenyl-3-cyanopyridine-2(1H)-thione
- HMS2538O05
- Oprea1_087828
- 6-methyl-4-phenyl-3-cyanopyridine-2[1h]thione
- cid_767669
- CHEMBL1550786
- DTXSID00354272
-
- Inchi: 1S/C13H10N2S/c1-9-7-11(10-5-3-2-4-6-10)12(8-14)13(16)15-9/h2-7H,1H3,(H,15,16)
- InChI Key: SOTKVCNAYQJPMJ-UHFFFAOYSA-N
- SMILES: S=C1C(C#N)=C(C=C(C)N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 226.05646950g/mol
- Monoisotopic Mass: 226.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 67.9Ų
3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-4-phenyl-2-thioxo- Related Literature
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Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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